Cas no 2229422-27-7 (3-2-(1H-indol-3-yl)ethoxypropan-1-amine)

• Product Name: 3-2-(1H-indol-3-yl)ethoxypropan-1-amine
• CAS No: 2229422-27-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6212932
• PubChem ID: 165674040
• Update Time: 2025-06-11

3-2-(1H-indol-3-yl)ethoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2-(1H-indol-3-yl)ethoxypropan-1-amine
• 3-[2-(1H-indol-3-yl)ethoxy]propan-1-amine
• 2229422-27-7
• EN300-1790480

• Inchi： 1S/C13H18N2O/c14-7-3-8-16-9-6-11-10-15-13-5-2-1-4-12(11)13/h1-2,4-5,10,15H,3,6-9,14H2
• InChI Key： LYGULCYFFKZWIE-UHFFFAOYSA-N
• SMILES： O(CCCN)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51Ų

Additional information on 3-2-(1H-indol-3-yl)ethoxypropan-1-amine

Professional Introduction to Compound with CAS No. 2229422-27-7 and Product Name: 3-2-(1H-indol-3-yl)ethoxypropan-1-amine

The compound with the CAS number 2229422-27-7 and the product name 3-2-(1H-indol-3-yl)ethoxypropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The indole moiety, a prominent feature in the molecular structure, is well-documented for its role in various biological processes and therapeutic interventions.

The 3-2-(1H-indol-3-yl)ethoxypropan-1-amine molecule exhibits a complex interplay of functional groups that contribute to its pharmacological properties. The presence of the ethoxy group and the amine functionality at the propyl chain enhances its solubility and bioavailability, making it a promising candidate for further exploration in drug design. Recent studies have highlighted the importance of indole derivatives in modulating neurological and inflammatory pathways, which aligns with the structural characteristics of this compound.

In the realm of academic research, the CAS No. 2229422-27-7 compound has been investigated for its potential role in inhibiting specific enzymes associated with metabolic disorders. The indole ring, known for its aromatic stability and electronic properties, interacts favorably with target proteins, thereby modulating their activity. This interaction is crucial for developing selective inhibitors that can address various pathological conditions without significant off-target effects.

One of the most compelling aspects of 3-2-(1H-indol-3-yl)ethoxypropan-1-amine is its versatility in drug development. Researchers have leveraged its structural motifs to design analogs that exhibit enhanced pharmacokinetic profiles. For instance, modifications to the ethoxy group have been shown to improve metabolic stability, while adjustments to the amine moiety can fine-tune binding affinity to biological targets. These findings underscore the compound's potential as a scaffold for novel therapeutics.

The compound's relevance extends to recent advancements in precision medicine, where tailored molecular entities are designed to address specific genetic or environmental factors contributing to disease. The CAS No. 2229422-27-7 molecule, with its well-defined chemical properties, fits seamlessly into this paradigm. Its ability to interact with biological systems at a molecular level makes it an invaluable tool for understanding disease mechanisms and developing targeted interventions.

From a synthetic chemistry perspective, 3-2-(1H-indol-3-yl)ethoxypropan-1-amine exemplifies the elegance of modern organic synthesis. The strategic placement of functional groups allows for diverse synthetic pathways, enabling chemists to access structurally complex derivatives efficiently. This flexibility is particularly important in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds.

The pharmacological profile of this compound has been further validated through preclinical studies. These investigations have revealed promising results regarding its efficacy in models of neurological disorders and inflammation-related conditions. The ability of 3-2-(1H-indol-3-yl)ethoxypropan-1-amine to modulate key signaling pathways without eliciting severe side effects makes it an attractive candidate for clinical translation.

In conclusion, the compound identified by CAS No. 2229422-27-7 and named 3-2-(1H-indol-3-yilethoxypropanaline represents a significant contribution to pharmaceutical chemistry. Its unique structural features, coupled with its demonstrated biological activity, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in advancing medical science.